(Z,Z,Z)-geranylgeraniol
Overview
Description
(Z,Z,Z)-geranylgeraniol is a geranylgeraniol in which all double bonds have Z- (cis-) geometry.
Scientific Research Applications
1. Metabolic Studies and Metabolite Identification
- (Z,Z,Z)-Geranylgeraniol, when studied in rat thymocytes, leads to the formation of two metabolites, Z1 and Z2, with Z2 being identified as (R)-2,3-dihydrogeranylgeranoic acid, a compound associated with Refsum disease. This study highlights the metabolic transformation of this compound in biological systems (Kodaira et al., 2002).
2. Impact on Cell Apoptosis and Cancer Research
- Zinc ions have been shown to inhibit the processing of caspase-3 during apoptosis induced by this compound in HL-60 cells, suggesting a protective role against apoptosis (Aiuchi et al., 1998).
- This compound potently induces caspase-3-like activity during apoptosis in human leukemia U937 cells, indicating its potential role in cancer treatment strategies (Masuda et al., 1997).
3. Applications in Drug Synthesis
- The compound has been used in the convergent synthesis of trisubstituted Z-allylic esters, demonstrating its utility in complex organic synthesis processes (Hodgson & Arif, 2010).
4. Study of Cellular Mechanisms
- Research involving this compound has shed light on cellular mechanisms, such as cell-cycle prolongation in cancer cells, and the involvement of the mevalonate pathway in cancer cell inhibition (Li et al., 2011).
5. Investigating Antimicrobial and Anti-inflammatory Properties
- Studies have demonstrated the antimicrobial activity of geranylgeraniol against Leishmania amazonensis, suggesting its potential in treating infectious diseases (Lopes et al., 2012).
- Geranylgeraniol has been shown to suppress the expression of inflammatory genes in human macrophage-like cells, indicating its role in modulating immune responses (Giriwono et al., 2019).
properties
Molecular Formula |
C20H34O |
|---|---|
Molecular Weight |
290.5 g/mol |
IUPAC Name |
(2Z,6Z,10Z)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-ol |
InChI |
InChI=1S/C20H34O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h9,11,13,15,21H,6-8,10,12,14,16H2,1-5H3/b18-11-,19-13-,20-15- |
InChI Key |
OJISWRZIEWCUBN-XBQSVVNOSA-N |
Isomeric SMILES |
CC(=CCC/C(=C\CC/C(=C\CC/C(=C\CO)/C)/C)/C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCO)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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